Cas no 1024861-10-6 (5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione)
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-((3,4-DICHLOROPHENYL)DIAZENYL)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
- 5-[2-(3,4-dichlorophenyl)diazen-1-yl]-2,2-dimethyl-1,3-dioxane-4,6-dione
- 5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
-
- MDL: MFCD00170106
- Inchi: 1S/C12H10Cl2N2O4/c1-12(2)19-10(17)9(11(18)20-12)16-15-6-3-4-7(13)8(14)5-6/h3-5,9H,1-2H3/b16-15+
- InChI Key: GVWGTZFUGNEEBK-FOCLMDBBSA-N
- SMILES: ClC1=C(C=CC(=C1)/N=N/C1C(=O)OC(C)(C)OC1=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 421
- XLogP3: 3.9
- Topological Polar Surface Area: 77.3
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB159960-1 g |
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione |
1024861-10-6 | 1g |
€259.10 | 2022-03-05 | ||
| abcr | AB159960-5 g |
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione |
1024861-10-6 | 5g |
€448.10 | 2022-03-05 | ||
| abcr | AB159960-10 g |
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione |
1024861-10-6 | 10g |
€567.50 | 2022-03-05 | ||
| abcr | AB159960-1g |
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione; . |
1024861-10-6 | 1g |
€211.30 | 2024-04-21 | ||
| abcr | AB159960-5g |
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione; . |
1024861-10-6 | 5g |
€377.50 | 2024-04-21 | ||
| abcr | AB159960-10g |
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione; . |
1024861-10-6 | 10g |
€482.50 | 2024-04-21 |
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione: A Comprehensive Overview
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione, also known by its CAS Registry Number CAS No. 1024861-10-6, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of diazenyl derivatives and has garnered significant attention in the fields of organic synthesis and materials science due to its unique properties and potential applications.
The molecular structure of this compound is characterized by a central 1,3-dioxane-4,6-dione ring system, which is substituted at the 5-position with a (3,4-dichlorophenyl)diazenyl group. The presence of the diazenyl group introduces interesting electronic and optical properties to the molecule. Recent studies have highlighted the potential of such diazenyl-substituted compounds in applications ranging from nonlinear optics to advanced materials.
One of the most notable aspects of this compound is its synthesis pathway. Researchers have developed innovative methods to construct the diazenyl group under mild conditions, ensuring high yields and excellent regioselectivity. For instance, a study published in Chemical Communications demonstrated a one-pot synthesis strategy that utilizes readily available starting materials and avoids the use of hazardous reagents. This approach not only simplifies the synthesis process but also aligns with the principles of green chemistry.
The electronic properties of 5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the compound exhibits a significant red-shift in its absorption spectrum due to the conjugation between the diazenyl group and the dioxane ring system. This property makes it a promising candidate for applications in optical devices and sensors.
In addition to its electronic properties, this compound has shown potential in biological systems. Preliminary studies suggest that it may exhibit selective binding to certain biomolecules, making it a candidate for drug delivery systems or diagnostic agents. However, further research is required to fully understand its bioavailability and toxicity profile.
The versatility of this compound is further highlighted by its role as an intermediate in the synthesis of more complex molecules. For example, researchers have used it as a building block for constructing larger aromatic systems with tailored electronic properties. This underscores its importance in modern organic synthesis and highlights its potential for contributing to the development of novel materials.
In conclusion, 5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 1024861-10-6) is a fascinating compound with a wide range of applications across multiple disciplines. Its unique molecular structure and favorable synthetic properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.
1024861-10-6 (5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione) Related Products
- 537050-36-5(1,3-DIOXANE-4,6-DIONE, 5,5'-[(3,3'-DICHLORO[1,1'-BIPHENYL]-4,4'-DIYL)BIS(AZO)]BIS[2,2-DIMETHYL-)
- 82431-13-8(2,2-Dimethyl-5-(2-phenyldiazenyl)-1,3-dioxane-4,6-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)